Cas no 2228489-16-3 (5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine)

• Product Name: 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine
• CAS No: 2228489-16-3
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 6194515
• PubChem ID: 165797226
• Update Time: 2025-10-31

5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine
• 2228489-16-3
• EN300-1917064

• Inchi： 1S/C10H10BrN3/c1-6-2-7(4-8(11)3-6)9-5-13-10(12)14-9/h2-5H,1H3,(H3,12,13,14)
• InChI Key： LQFBJKCQROAUDS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine

Introduction to 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228489-16-3) and Its Emerging Applications in Chemical Biology

The compound 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228489-16-3) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmaceutical agents. This heterocyclic amine, characterized by its brominated aromatic ring and methyl substituent, has garnered attention due to its structural versatility and potential biological activity. The presence of both bromine and methyl groups enhances its reactivity, making it a valuable scaffold for further derivatization and functionalization.

Recent studies have highlighted the compound's utility as a building block in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. Its imidazole core is a well-known pharmacophore, frequently employed in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine allows for fine-tuning of its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

In the context of drug discovery, this compound has been explored for its potential in modulating kinases and other signaling proteins. Kinases play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The bromine atom at the 3-position of the phenyl ring serves as a handle for further chemical modifications, enabling the attachment of diverse functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures.

Moreover, the methyl group at the 5-position contributes to the compound's lipophilicity, which is a critical parameter in drug design. Optimal lipophilicity ensures efficient cell membrane penetration and target binding affinity. The combination of these structural features makes 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine a promising candidate for further exploration in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

One particularly intriguing aspect of this compound is its potential application in the development of anticancer agents. Cancer research has seen significant progress in recent years, driven by the discovery of new molecular targets and innovative drug candidates. The imidazole scaffold is known to exhibit antitumor activity by interfering with key cellular pathways involved in cancer progression. Preclinical studies have demonstrated that derivatives of imidazole can inhibit proliferation and induce apoptosis in cancer cell lines. The brominated aromatic ring further enhances its potential as an anticancer agent by facilitating interactions with DNA and other cellular components.

Another area where 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine shows promise is in the treatment of neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and dysregulation of signaling pathways. Small molecules that can modulate these pathways offer a potential therapeutic approach. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments that can reach affected brain regions directly.

The synthesis of 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 3-bromoanisole, the synthesis typically proceeds through condensation reactions to form the imidazole ring followed by functionalization at the 2-amino position. These synthetic routes are optimized for scalability, ensuring that larger quantities of the compound can be produced for both research and commercial purposes.

In conclusion, 5-(3-bromo-5-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228489-16-3) is a structurally unique and biologically relevant compound with broad applications in chemical biology and drug discovery. Its combination of reactive sites and favorable physicochemical properties makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a central role in advancing our understanding and treatment of complex diseases.